Cas no 1511209-14-5 (2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid)

• Product Name: 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid
• CAS No: 1511209-14-5
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• MDL: MFCD21741565
• CID: 5682906
• PubChem ID: 66288113
• Update Time: 2025-06-14

2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetic acid, 4-[(methylamino)carbonyl]-
• 2-[4-(methylcarbamoyl)-1h-1,2,3-triazol-1-yl]acetic acid
• 1511209-14-5
• CS-0243268
• EN300-2617222
• AKOS015632516
• 2-[4-(methylcarbamoyl)triazol-1-yl]acetic acid
• 2-(4-(Methylcarbamoyl)-1H-1,2,3-triazol-1-yl)acetic acid
• 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid

• MDL： MFCD21741565
• Inchi： 1S/C6H8N4O3/c1-7-6(13)4-2-10(9-8-4)3-5(11)12/h2H,3H2,1H3,(H,7,13)(H,11,12)
• InChI Key： PYKRHEGOOBKJDM-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(C(NC)=O)N=N1

Computed Properties

• Exact Mass: 184.05964013g/mol
• Monoisotopic Mass: 184.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: 3.16±0.10(Predicted)

Additional information on 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid

Comprehensive Overview of 2-4-(Methylcarbamoyl)-1H-1,2,3-Triazol-1-ylacetic Acid (CAS No. 1511209-14-5): Properties, Applications, and Innovations

2-4-(Methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid (CAS No. 1511209-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a 1,2,3-triazole core linked to a methylcarbamoyl group and an acetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1511209-14-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

In recent years, the demand for triazole derivatives like 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid has surged, driven by their applications in drug discovery and crop protection. The compound’s hydrogen-bonding capacity and polar functional groups enhance its solubility and reactivity, key traits for designing small-molecule inhibitors or herbicides. Researchers frequently search for "triazole-based drug candidates" or "CAS 1511209-14-5 supplier," reflecting its commercial and academic relevance.

From a synthetic chemistry perspective, the 1,2,3-triazole ring in this compound is often constructed via click chemistry, a technique popularized by Nobel laureate Barry Sharpless. This method aligns with the growing trend of "green chemistry" and "sustainable synthesis," topics highly searched in AI-driven platforms. The methylcarbamoyl group further introduces potential for enzyme inhibition, a hotspot in oncology and neurology research, as evidenced by queries like "triazole anticancer agents."

The acetic acid tail of CAS 1511209-14-5 offers additional functionalization opportunities, enabling conjugation with biomolecules or polymers. Such modifications are pivotal in "prodrug development" and "targeted drug delivery," trending topics in pharmaceutical forums. Analytical techniques like HPLC and NMR are essential for characterizing this compound, with purity thresholds (>98%) often demanded by end-users, as seen in searches for "high-purity triazole derivatives."

Regulatory compliance and safety data for 2-4-(methylcarbamoyl)-1H-1,2,3-triazol-1-ylacetic acid are meticulously documented, though it remains non-listed under stringent hazard classifications. This aligns with industry preferences for "low-toxicity intermediates" and "REACH-compliant chemicals," frequently queried in regulatory contexts. Its stability under ambient conditions also supports logistics-related searches like "room-temperature-stable triazoles."

In conclusion, CAS 1511209-14-5 exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from "precision agriculture" to "bioconjugation"—ensure its prominence in both literature and industrial workflows, while its SEO-friendly attributes (e.g., "buy 1,2,3-triazole acetic acid") underscore its market viability. Future research may explore its role in "AI-assisted molecular design," a burgeoning field combining computational and experimental approaches.